Cas no 41489-11-6 (5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate)
41489-11-6 structure
Product Name:5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate
CAS No:41489-11-6
MF:C25H48N2O5
MW:456.659028053284
CID:1516132
PubChem ID:6451750
Update Time:2025-04-21
5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate Chemical and Physical Properties
Names and Identifiers
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- 5-oxopyrrolidine-2-carboxylic acid,tetradecyl (2S,3S)-2-amino-3-methylpentanoate
- 5-oxopyrrolidine-2-carboxylic acid
- tetradecyl (2S,3S)-2-amino-3-methylpentanoate
- DTXSID50961758
- EINECS 255-401-5
- 5-Oxo-DL-proline, compound with tetradecyl DL-isoleucinate (1:1)
- 41489-11-6
- 5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid--tetradecyl isoleucinate (1/1)
- 5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate
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- Inchi: 1S/C20H41NO2.C5H7NO3/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-23-20(22)19(21)18(3)5-2;7-4-2-1-3(6-4)5(8)9/h18-19H,4-17,21H2,1-3H3;3H,1-2H2,(H,6,7)(H,8,9)/t18-,19-;/m0./s1
- InChI Key: HXZNEFFACRPRLW-HLRBRJAUSA-N
- SMILES: O(C([C@H]([C@@H](C)CC)N)=O)CCCCCCCCCCCCCC.O=C1CCC(C(=O)O)N1
Computed Properties
- Exact Mass: 456.35654
- Monoisotopic Mass: 456.35632264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 18
- Complexity: 423
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 118.72
5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
41489-11-6 (5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate) Related Products
- 4931-66-2(Methyl L-pyroglutamate)
- 68766-96-1((R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone)
- 7149-65-7(Ethyl (2S)-5-oxopyrrolidine-2-carboxylate)
- 22794-26-9(L-Proline, 5-oxo-,dodecyl ester)
- 35418-16-7(tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate)
- 1446-19-1((S)-Diethyl 2-acetamidopentanedioate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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